Cas no 324063-76-5 ((2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide
• CAS No: 324063-76-5
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 5319570
• PubChem ID: 7348669
• Update Time: 2025-10-22

(2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(aminocarbonyl)-6-methoxy-2H-1-benzopyran-2-ylidene]hydrazide
• (2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide
• F6782-1464
• AKOS040727322
• 324063-76-5

• Inchi： 1S/C18H15N3O4/c1-24-13-7-8-15-12(9-13)10-14(16(19)22)18(25-15)21-20-17(23)11-5-3-2-4-6-11/h2-10H,1H3,(H2,19,22)(H,20,23)/b21-18-
• InChI Key： BRTLRGAYAIYNPR-UZYVYHOESA-N
• SMILES： O1/C(/C(C(N)=O)=CC2C=C(C=CC1=2)OC)=N\NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 337.10625597g/mol
• Monoisotopic Mass: 337.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.51±0.40(Predicted)

Additional information on (2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide

Introduction to (2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide (CAS No. 324063-76-5)

(2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide, identified by its CAS number 324063-76-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chromene core with functionalized amide and imine groups, exhibits a unique structural framework that makes it a promising candidate for various biological applications.

The chromene scaffold is well-known for its presence in natural products and pharmaceuticals, often contributing to the compound's bioactivity. In particular, the 6-methoxy substituent enhances the electron density on the chromene ring, which can influence its interaction with biological targets. The presence of the [(phenylformamido)imino] group introduces a secondary amine functionality, which can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's pharmacological properties.

This compound has been extensively studied for its potential in drug discovery, particularly in the development of novel therapeutic agents. Recent research has highlighted its role in modulating enzyme activity and inhibiting inflammatory pathways. For instance, studies have demonstrated that derivatives of this chromene structure can interact with specific enzymes involved in metabolic disorders, offering a new avenue for therapeutic intervention.

The phenylformamido moiety is particularly noteworthy, as it can enhance the solubility and bioavailability of the compound. This feature is crucial for pharmaceutical applications, where poor solubility often limits the efficacy of a drug. Additionally, the imine group provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific biological targets.

In vitro studies have shown that (2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide exhibits promising anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit key signaling pathways involved in inflammation and oxidative stress. For example, research indicates that this compound can modulate the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses.

The chromene core also contributes to the compound's photophysical properties, making it a candidate for applications in photochemical research. The methoxy group on the chromene ring can influence electronic transitions, potentially enabling applications in sensors or light-responsive systems. This dual functionality—biological activity coupled with unique photophysical properties—makes this compound a versatile tool for interdisciplinary research.

Recent advancements in synthetic chemistry have enabled more efficient preparation of this compound, reducing costs and improving yields. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of (2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide. These improvements have facilitated more extensive exploration of its pharmacological potential.

The pharmacokinetic profile of this compound is also an area of active investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for determining its suitability for clinical use. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, indicating promise for further development.

In conclusion, (2Z)-6-methoxy-2-[(phenylformamido)imino]-2H-chromene-3-carboxamide (CAS No. 324063-76-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and refine synthetic methodologies, ensuring its continued relevance in medicinal chemistry.